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Compound of Interest

Compound Name: AM-8735

Cat. No.: B12432730 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the preparation and oral administration of

AM-8735, a potent and selective inhibitor of the MDM2-p53 protein-protein interaction. The

protocols outlined below are intended to ensure consistent and effective delivery of the

compound for in vivo studies.

Compound Information
AM-8735 is a small molecule inhibitor that disrupts the interaction between MDM2 and p53,

leading to the stabilization and activation of p53 and subsequent downstream cellular effects,

such as cell cycle arrest and apoptosis.[1]
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Property Value Source

CAS Number 1429386-01-5 [1]

Molecular Formula C27H31Cl2NO6S [1]

Molecular Weight 568.51 g/mol [1]

Solubility Soluble in DMSO [1]

Mechanism of Action
Inhibits the MDM2-p53 protein-

protein interaction

In Vivo Activity
Demonstrates antitumor

activity in xenograft models

Experimental Protocols
This protocol describes the preparation of a solution of AM-8735 suitable for oral gavage in

rodents. The formulation utilizes hydroxypropyl-β-cyclodextrin (HPβCD) to enhance solubility

and Pluronic F68 as a surfactant.

Materials:

AM-8735 powder

Hydroxypropyl-β-cyclodextrin (HPβCD)

Pluronic F68

Sterile, deionized water

Sodium hydroxide (NaOH) or hydrochloric acid (HCl) for pH adjustment

Sterile containers and stir bar

Magnetic stir plate

Calibrated pH meter
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Analytical balance

Volumetric flasks and pipettes

Procedure:

Vehicle Preparation:

In a sterile container, dissolve 15g of HPβCD and 1g of Pluronic F68 in approximately

80mL of sterile, deionized water.

Stir the mixture on a magnetic stir plate until all components are fully dissolved. This may

take some time.

Adjust the pH of the vehicle to 8.0 using dropwise addition of NaOH or HCl as needed.

Add sterile, deionized water to bring the final volume to 100mL.

AM-8735 Solution Preparation:

Weigh the required amount of AM-8735 powder based on the desired final concentration

and dosing volume.

Add the AM-8735 powder to the prepared vehicle.

Stir the mixture on a magnetic stir plate until the AM-8735 is completely dissolved. Gentle

heating may be applied if necessary, but do not exceed 40°C.

Once dissolved, verify the final pH and adjust to 8.0 if necessary.

The final solution should be clear and free of visible particulates.

Example Calculation for a 10 mg/mL solution:

To prepare 10mL of a 10 mg/mL solution, weigh out 100mg of AM-8735.

Add the 100mg of AM-8735 to 10mL of the prepared vehicle (15% HPβCD, 1% Pluronic F68,

pH 8).
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Stir until fully dissolved.

This protocol provides a general guideline for oral gavage in mice or rats. All procedures should

be performed in accordance with institutional animal care and use committee (IACUC)

guidelines.

Materials:

Prepared AM-8735 solution

Appropriately sized oral gavage needles (e.g., 18-20 gauge for mice, 16-18 gauge for rats)

Syringes

Animal scale

Procedure:

Animal Preparation:

Weigh the animal to determine the correct dosing volume. The maximum recommended

volume for oral gavage is typically 10 mL/kg for mice and rats.

Properly restrain the animal to ensure its safety and the accuracy of the procedure.

Gavage Needle Measurement:

Measure the appropriate length for gavage needle insertion by placing the tip of the

needle at the corner of the animal's mouth and extending it to the last rib. Mark this length

on the needle.

Administration:

Draw the calculated volume of the AM-8735 solution into the syringe and attach the

gavage needle.

Gently insert the gavage needle into the animal's mouth, passing it over the tongue and

into the esophagus. The needle should advance smoothly without resistance.
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Slowly administer the solution.

Carefully withdraw the gavage needle.

Post-Procedure Monitoring:

Monitor the animal for at least 10-15 minutes post-administration for any signs of distress,

such as difficulty breathing or leakage of the solution from the mouth or nose.

Return the animal to its cage and continue to monitor according to the experimental

protocol.
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Caption: Experimental workflow for the preparation of AM-8735 oral gavage solution.
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Caption: MDM2-p53 signaling pathway and the mechanism of action of AM-8735.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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